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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B044028

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and structural
elucidation of Paniculidine C, an indole alkaloid derived from the roots of Murraya exotica.
This document details the experimental protocols employed in its identification and presents a
comprehensive summary of its physicochemical properties.

Introduction

Paniculidine C is a naturally occurring indole alkaloid first isolated from Murraya exotica, a
plant species belonging to the Rutaceae family.[1] Plants of the Murraya genus are known for
their rich diversity of bioactive secondary metabolites, including coumarins, flavonoids, and
alkaloids.[1][2][3] Paniculidine C is part of a larger family of related indole alkaloids,
Paniculidines A-F, also isolated from this plant source.[1] The structural characterization of
these compounds has been accomplished through extensive spectroscopic analysis.

Physicochemical Properties of Paniculidine C

A summary of the key physicochemical data for Paniculidine C is presented in the table below.
This data is crucial for its identification and characterization in a laboratory setting.
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Property Value Reference

Molecular Formula C13H17NO He et al., 2017
Molecular Weight 203.28 g/mol He et al., 2017
Appearance Colorless oil He et al., 2017
Optical Rotation [0]?°D +10.3 (c 0.1, MeOH) He et al., 2017
UV (MeOH) Amax (log €) 220 (4.53), 278 (3.78) nm He et al., 2017
IR (KBr) Vmax 34151’ 2924, 1637, 1456, 1384 He et al., 2017

cm-

m/z 204.1383 [M+H]* (calcd
HRESIMS He et al., 2017
for C13H1sNO, 204.1388)

Experimental Protocols

The following sections detail the methodologies employed in the extraction, isolation, and
structural elucidation of Paniculidine C from the roots of Murraya exotica.

Extraction and Isolation

The general workflow for the extraction and isolation of Paniculidine C is depicted in the
diagram below.

Caption: General workflow for the extraction and isolation of Paniculidine C.

The dried and powdered roots of Murraya exotica were subjected to extraction with 95%
ethanol. The resulting crude extract was then partitioned to obtain a total alkaloid fraction. This
fraction was further subjected to a series of chromatographic separations to isolate the
individual paniculidine compounds.

The isolation process involved the following steps:

» Silica Gel Column Chromatography: The crude alkaloid extract was initially fractionated
using a silica gel column, eluting with a gradient of chloroform and methanol.
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o Sephadex LH-20 Column Chromatography: Fractions containing the paniculidines were
further purified on a Sephadex LH-20 column, typically using methanol as the eluent.

» Preparative High-Performance Liquid Chromatography (HPLC): The final purification of
Paniculidine C was achieved using preparative HPLC, yielding the compound as a colorless
oil.

Structure Elucidation

The chemical structure of Paniculidine C was determined through a combination of
spectroscopic techniques. The logical flow of the structure elucidation process is outlined
below.

HRESIMS 2D NMR (COSY, HSQC, HMBC) IR Spectroscopy UV Spectroscopy Optical Rotation

Molecular Formula \Proton Environment Carbon Skeleton Connectivity Functional Groups Chromophores Stereochemistry

Structure of Paniculidine C

Click to download full resolution via product page
Caption: Logic diagram for the structural elucidation of Paniculidine C.

The spectroscopic data that led to the identification of Paniculidine C are summarized in the
following tables.

'H NMR (600 MHz, CDsOD) Data for Paniculidine C
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Position OoH (ppm) Multiplicity J (Hz)
1

2 7.01 S

4 7.52 d 7.8

5 7.03 t 7.8,7.2
6 7.10 t 7.8,7.2
7 7.30 d 7.8

1 3.40 m

2' 1.85 m

3 2.75 t 7.8

4 1.65 m

5' 0.95 d 6.6

13C NMR (150 MHz, CDs0D) Data for Paniculidine C
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Position oC (ppm)
1

2 1235
3 113.8
3a 128.4
4 119.5
5 120.0
6 122.3
7 112.2
7a 138.0
1 68.5
2' 35.8
3 29.8
4 37.5
5' 17.2

Biological Activity

Currently, there is a lack of published data specifically detailing the biological activities of
Paniculidine C, including its potential anticancer, anti-inflammatory, or neuroprotective effects.
While other compounds isolated from Murraya species have demonstrated a range of
pharmacological properties, the bioactivity of Paniculidine C remains an area for future
investigation.

Conclusion

Paniculidine C, a distinct indole alkaloid, has been successfully isolated from the roots of
Murraya exotica. Its structure has been rigorously established through a comprehensive
application of modern spectroscopic techniques. The detailed experimental protocols and
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guantitative data presented in this guide provide a valuable resource for researchers in the
fields of natural product chemistry, phytochemistry, and drug discovery. Further investigation
into the biological activities of Paniculidine C is warranted to explore its potential therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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